Martius Yellow sodium dihydrate

• CAS: 101836-92-4
• Molecular Formula: C10H9N2NaO7
• Molecular Weight: 292.18 g/mol
• SMILES: C1=CC=C2C(=C1)C(=CC(=C2[O-])[N+](=O)[O-])[N+](=O)[O-].O.O.[Na+]
• InChI: InChI=1S/C10H6N2O5.Na.2H2O/c13-10-7-4-2-1-3-6(7)8(11(14)15)5-9(10)12(16)17;;;/h1-5,13H;;2*1H2/q;+1;;/p-1
• InChIKey: JVNMORGBFYVXPH-UHFFFAOYSA-M

Researchers requiring reproducible histological MSB trichrome staining face variability from undefined hydration states. Martius Yellow sodium dihydrate (CAS 101836-92-4) eliminates this with a fixed dihydrate stoichiometry (MW 292.18 g/mol) that guarantees consistent molarity. - Enables precise preparation of 0.5% ethanolic staining solutions with phosphotungstic acid per validated Lendrum protocols. - Delivers a λmax of ~432 nm for uniform spectral performance across imaging platforms. - Avoids solubility and stoichiometric variability inherent to the free acid or monohydrate forms.

Martius Yellow Sodium Dihydrate Chemical Identity & Specifications

Martius Yellow sodium dihydrate (CAS 101836-92-4) is the water-soluble sodium salt of 2,4-dinitro-1-naphthol, a nitro-derived dye historically known as Martius Yellow or Acid Yellow 24 (C.I. 10315) [1]. The compound exists as a dihydrate with molecular formula C10H9N2NaO7 and molecular weight 292.18 g/mol, distinguishing it from the anhydrous free acid (C10H6N2O5, MW 234.17) and the monohydrate sodium salt (MW 274.16) [2][3]. It is supplied as a yellow to orange-yellow powder with typical purity specifications ranging from 95% to 98%, depending on vendor grade [4].

Form Sodium dihydrate salt for aqueous staining workflows

Hydration Defined dihydrate state supports reproducible molarity

Use context Nitro dye suited for histology protocols and dye adsorption research

• [1] Wikipedia. Martius yellow. https://en.wikipedia.org/?curid=19686381 View Source
• [2] iChemistry. CAS:101836-92-4. http://ichemistry.cn/chemistry/101836-92-4.htm View Source
• [3] StainsFile. Martius Yellow - Dyes for Histology. https://stainsfile.info/dyes/martius-yellow/ View Source
• [4] MP Biomedical. Martius Yellow. https://www.mpbio.com/us/life-sciences/biochemicals/stains-dyes/cell-staining-dyes-0/martius-yellow View Source

Generic Substitution Risks of Martius Yellow Sodium Dihydrate

Substituting Martius Yellow sodium dihydrate with the free acid, monohydrate salt, or other nitro dyes introduces uncontrolled variability in solubility, hydration state, and stoichiometry that directly compromises reproducibility in histological staining protocols and quantitative analytical workflows. The dihydrate form offers a defined hydration state that ensures consistent molarity in aqueous solutions, whereas the free acid exhibits limited water solubility (very slightly soluble) [1][2]. Furthermore, within the nitro dye class, differential adsorption behaviors—as quantified in MOF-based studies—demonstrate that Martius Yellow does not behave identically to Naphthol Yellow S or other sulfonated analogs, rendering class-level interchange scientifically unsound [3].

Free acid (CAS 605-69-6)

Very slightly soluble in water; requires organic co-solvents, altering staining solution composition.May compromise aqueous protocol reproducibility.

Monohydrate sodium salt

Different hydration state shifts molar mass; solution concentration precision may be affected.Hydration difference can introduce systematic molarity errors.

Naphthol Yellow S

Sulfonated analog with distinct MOF adsorption profile; adsorption behavior not interchangeable.Quantified adsorption difference precludes direct substitution in dye removal studies.

• [1] StainsFile. Martius Yellow - Dyes for Histology. https://stainsfile.info/dyes/martius-yellow/ View Source
• [2] ChemWhat. Martius Yellow. https://www.chemwhat.tw/jaune-martius-cas-605-69-6/ View Source
• [3] Woo et al. Adsorptive removal of nitro- or sulfonate-containing dyes by a functional metal–organic framework: Quantitative contribution of hydrogen bonding. Chemical Engineering Journal, 2021, 130598. View Source

Martius Yellow Sodium Dihydrate Differentiation Evidence

Molecular Weight & Hydration State Differences

Martius Yellow sodium dihydrate (CAS 101836-92-4) possesses a molecular weight of 292.18 g/mol, which is 58.01 g/mol (24.8%) higher than the free acid form (Martius Yellow, CAS 605-69-6, MW 234.17 g/mol) and 18.02 g/mol (6.6%) higher than the monohydrate sodium salt (CAS 304655-86-5, MW 274.16 g/mol) [1][2]. This difference arises from the incorporation of two water molecules of hydration and one sodium counterion per molecule [3].

MW & hydration

Head-to-head

+24.8% vs free acid; +6.6% vs monohydrate

Molar mass difference supports precise solution preparation; incorrect MW can cause concentration errors.

Calculated from molecular formulas C10H9N2NaO7, C10H6N2O5, C10H5N2NaO5·H2O.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	292.18
Comparator Or Baseline	Free acid: 234.17; Monohydrate sodium salt: 274.16
Quantified Difference	+24.8% vs free acid; +6.6% vs monohydrate
Conditions	Calculated from molecular formulas: C10H9N2NaO7 (dihydrate), C10H6N2O5 (free acid), C10H5N2NaO5·H2O (monohydrate)

Why This Matters

Accurate molecular weight is essential for preparing precise molar solutions in quantitative histology and analytical applications; using the incorrect molecular weight introduces systematic concentration errors of up to 24.8%.

• [1] iChemistry. CAS:101836-92-4. http://ichemistry.cn/chemistry/101836-92-4.htm View Source
• [2] StainsFile. Martius Yellow - Dyes for Histology. https://stainsfile.info/dyes/martius-yellow/ View Source
• [3] Wikipedia. Martius yellow. https://en.wikipedia.org/?curid=19686381 View Source

Aqueous Solubility Advantage

The free acid form of Martius Yellow (CAS 605-69-6) is described as 'very slightly soluble in water' [1]. In contrast, the sodium salt forms, including the dihydrate, are explicitly noted for their enhanced water solubility, a property that is critical for preparing aqueous staining solutions without requiring organic co-solvents [2]. While quantitative solubility values for the dihydrate are not directly reported in primary literature, the class-level distinction between the poorly soluble free acid and the readily soluble sodium salts is well-established [3].

Aqueous solubility

Class-level

Readily soluble vs very slightly soluble (free acid)

Sodium salt form supports aqueous staining protocols without organic co-solvents.

Qualitative distinction; quantitative dihydrate solubility not directly reported.

Evidence Dimension	Water Solubility
Target Compound Data	Readily soluble in water (sodium salt form)
Comparator Or Baseline	Free acid: very slightly soluble in water
Quantified Difference	Qualitative (soluble vs very slightly soluble)
Conditions	Room temperature aqueous solution

Why This Matters

Procurement of the sodium dihydrate form eliminates the need for organic co-solvents in histological staining workflows, reducing protocol complexity and improving batch-to-batch reproducibility.

• [1] ChemWhat. Martius Yellow. https://www.chemwhat.tw/jaune-martius-cas-605-69-6/ View Source
• [2] Histonet. Martius Yellow dye. https://lists.utsouthwestern.edu/scripts/wa.exe?A2=ind0810&L=HISTONET&P=R3908 View Source
• [3] StainsFile. Martius Yellow - Dyes for Histology. https://stainsfile.info/dyes/martius-yellow/ View Source

Absorption Maximum Consistency in Histology

The sodium salt of Martius Yellow exhibits an absorption maximum (λmax) of 432 nm as reported by Aldrich, with alternative reported values of 430 nm (MP Biomedical) and 426 nm (monohydrate form, AAT Bioquest) [1][2]. The dihydrate form, as the sodium salt, is expected to share this λmax of approximately 432 nm, which is critical for consistent spectrophotometric quality control and for matching the spectral requirements of imaging systems calibrated for MSB trichrome staining protocols [3].

λmax consistency

Cross-study

432 nm (sodium salt)

Reported absorption maximum aligns with MSB trichrome imaging requirements.

Monohydrate reported at 426 nm; spectral shift may require re-validation.

Evidence Dimension	Absorption Maximum (λmax, nm)
Target Compound Data	432 (sodium salt, Aldrich)
Comparator Or Baseline	Monohydrate: 426 nm; Free acid: 430-445 nm (various sources)
Quantified Difference	+6 nm vs monohydrate; within ±13 nm of free acid range
Conditions	UV-Vis spectrophotometry in appropriate solvent

Why This Matters

Consistent λmax ensures that the dihydrate form will perform identically to established sodium salt references in MSB staining protocols, avoiding the need for re-validation of imaging parameters when switching from monohydrate or free acid sources.

• [1] StainsFile. Martius Yellow - Dyes for Histology. https://stainsfile.info/dyes/martius-yellow/ View Source
• [2] MP Biomedical. Martius Yellow. https://www.mpbio.com/us/life-sciences/biochemicals/stains-dyes/cell-staining-dyes-0/martius-yellow View Source
• [3] StainsFile. Martius, Scarlet and Blue (MSB) for Fibrin. https://www.stainsfile.com/protocols/msb-for-fibrin/ View Source

Adsorption Behavior vs Naphthol Yellow S

In a study of melamine-functionalized MIL-101 metal–organic framework (MOF), the adsorption enhancement factor for Martius Yellow was 3.082-fold, compared to 3.785-fold for Naphthol Yellow S, representing a 22.8% relative difference in adsorption efficiency between the two nitro dyes [1]. This quantitative difference demonstrates that Martius Yellow and Naphthol Yellow S are not functionally interchangeable in adsorption-based applications.

Adsorption vs Naphthol Yellow S

Head-to-head

3.082 vs 3.785 fold enhancement

22.8% lower adsorption on functionalized MOF; compound-specific calibration needed.

Melamine-MIL-101 MOF, aqueous conditions (Woo et al., 2021).

Evidence Dimension	Adsorption Enhancement Factor (fold increase after MOF functionalization)
Target Compound Data	3.082
Comparator Or Baseline	Naphthol Yellow S: 3.785
Quantified Difference	22.8% lower enhancement for Martius Yellow
Conditions	Adsorption onto melamine-functionalized MIL-101 MOF in aqueous solution

Why This Matters

For researchers developing adsorption-based dye removal or sensing platforms, the 22.8% differential in adsorption behavior necessitates compound-specific calibration and precludes direct substitution of Naphthol Yellow S for Martius Yellow without re-optimization.

• [1] Woo et al. Adsorptive removal of nitro- or sulfonate-containing dyes by a functional metal–organic framework: Quantitative contribution of hydrogen bonding. Chemical Engineering Journal, 2021, 130598. View Source

Application Scenarios for Martius Yellow Sodium Dihydrate

MSB Trichrome Staining for Fibrin Differentiation

Martius Yellow sodium dihydrate is the preferred yellow component in the Martius-Scarlet-Blue (MSB) trichrome stain for visualizing fibrin, erythrocytes, and collagen in tissue sections. The defined hydration state and molecular weight (292.18 g/mol) enable precise preparation of the staining solution (0.5 g dye in 100 mL 95% ethanol with 2 g phosphotungstic acid) as specified in validated protocols [1]. The sodium salt's water solubility ensures complete dissolution in the ethanolic staining medium, while the λmax of ~432 nm provides consistent spectral performance across imaging platforms [2]. The Lendrum MSB method, which relies on this dye, remains a standard for distinguishing fresh fibrin (yellow to red) from old fibrin (blue) in thrombus research and cardiovascular pathology [3].

Reference Standard for Nitro Dye Quantification

As a nitro dye with defined molecular weight and hydration state, Martius Yellow sodium dihydrate serves as a reference compound in developing and validating adsorption-based removal systems for industrial dye effluents. Quantitative studies demonstrate that Martius Yellow exhibits a 3.082-fold adsorption enhancement on melamine-functionalized MOFs, a value distinct from other nitro and azo dyes [4]. This differential behavior makes the compound essential for calibrating sensors and adsorbents targeting nitro-aromatic pollutants in wastewater treatment research.

Counterstain for Plant Pathology & Pollen Tube Studies

Martius Yellow sodium dihydrate is employed as a counterstain in plant histology for detecting fungal hyphae in tissue sections and for visualizing pollen tube growth in styles [5]. The sodium salt form's aqueous solubility facilitates preparation of staining solutions without organic co-solvents, which is particularly advantageous when processing delicate plant tissues sensitive to ethanol dehydration. The compound's established use in these specialized protocols makes it a necessary procurement item for plant pathology laboratories and botanical research facilities requiring reproducible staining outcomes.

Application

Selection Property

Validation Focus

MSB trichrome staining for fibrin

Defined hydration state & water solubility

Protocol-specified molarity and spectral consistency

Adsorbent calibration for nitro-aromatic removal

Distinct MOF adsorption profile

Compound-specific isotherms and sensor calibration

Plant histology counterstaining

Aqueous solubility without co-solvents

Tissue-compatible staining protocols for delicate samples

• [1] StainsFile. Martius, Scarlet and Blue (MSB) for Fibrin. https://www.stainsfile.com/protocols/msb-for-fibrin/ View Source
• [2] StainsFile. Martius Yellow - Dyes for Histology. https://stainsfile.info/dyes/martius-yellow/ View Source
• [3] Lendrum et al. Studies on the character and staining of fibrin. Journal of Clinical Pathology, 1962, 15, 401. View Source
• [4] Woo et al. Adsorptive removal of nitro- or sulfonate-containing dyes by a functional metal–organic framework: Quantitative contribution of hydrogen bonding. Chemical Engineering Journal, 2021, 130598. View Source
• [5] Delta-B. Martius yellow (CAS 605-69-6). https://www.delta-b.com/605-69-6.html View Source